Cas no 1114886-17-7 (ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate)

• Product Name: ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate
• CAS No: 1114886-17-7
• MF: C₂₄H₁₉NO₅S
• MW: 433.476365327835
• CID: 5343351
• Update Time: 2025-08-04

ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-benzoyl-1,1-dioxido-4H-1,4-benzothiazin-4-yl)benzoate
• ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate
• ethyl 4-(2-benzoyl-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzoate
• ethyl 4-(2-benzoyl-1,1-dioxo-1lambda6,4-benzothiazin-4-yl)benzoate

• Inchi： 1S/C24H19NO5S/c1-2-30-24(27)18-12-14-19(15-13-18)25-16-22(23(26)17-8-4-3-5-9-17)31(28,29)21-11-7-6-10-20(21)25/h3-16H,2H2,1H3
• InChI Key： XIFQDBHPRREISI-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC=CC=2)=O)=CN(C2C=CC(C(=O)OCC)=CC=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 433.098
• Monoisotopic Mass: 433.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate

Research Brief on Ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate (CAS: 1114886-17-7)

Ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate (CAS: 1114886-17-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and mechanism of action, particularly in the context of inflammatory and oncological diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound belongs to the benzothiazine class, characterized by a 1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl core structure. This scaffold is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The ethyl benzoate moiety further enhances its bioavailability and metabolic stability, making it a promising candidate for further investigation. Recent synthetic efforts have optimized the yield and purity of this compound, enabling more detailed pharmacological evaluations.

In vitro studies have demonstrated that ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate exhibits potent inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a novel anti-inflammatory agent, with possible applications in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate its ability to modulate cell proliferation and apoptosis in certain cancer cell lines, warranting further exploration in oncology research.

Mechanistic studies have revealed that the compound interacts with specific protein targets involved in signal transduction pathways. Molecular docking simulations suggest strong binding affinity for the active sites of COX-2 and NF-κB, corroborating the observed biological activity. Furthermore, pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with minimal toxicity at therapeutic doses. These properties position the compound as a viable lead for preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research is focused on structural modifications to enhance its specificity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future studies will likely explore its therapeutic potential in combination therapies and its efficacy in more complex disease models.

In conclusion, ethyl 4-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzoate represents a promising candidate in the search for new anti-inflammatory and anticancer agents. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Continued investigation into its mechanism of action and therapeutic potential will be critical in translating these findings into clinical applications. This brief underscores the importance of such compounds in advancing the field of medicinal chemistry and highlights the need for further interdisciplinary collaboration.